Cas no 2138054-76-7 (Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate)

• Product Name: Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate
• CAS No: 2138054-76-7
• MF: C₉H₁₁F₃O₃
• MW: 224.177053689957
• CID: 6079692
• PubChem ID: 165497584
• Update Time: 2025-06-10

Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate
• 2138054-76-7
• EN300-1159671
• Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate

• Inchi： 1S/C9H11F3O3/c1-15-8(14)6-4-5(13)2-3-7(6)9(10,11)12/h6-7H,2-4H2,1H3
• InChI Key： PFYSEYBWKUKVQV-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1C(=O)OC)=O)(F)F

Computed Properties

• Exact Mass: 224.06602869g/mol
• Monoisotopic Mass: 224.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate

Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate (CAS No. 2138054-76-7): An Overview

Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate (CAS No. 2138054-76-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring, a trifluoromethyl group, and a carboxylate ester moiety, which collectively contribute to its distinct physical and chemical properties.

The trifluoromethyl group is a key functional group in this compound, known for its strong electron-withdrawing effect and high lipophilicity. These properties make Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate an attractive candidate for the development of new pharmaceuticals, particularly those targeting specific biological pathways. The presence of the trifluoromethyl group can enhance the metabolic stability and bioavailability of drug molecules, making it a valuable tool in drug design and optimization.

The cyclohexane ring in Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate provides structural rigidity and conformational stability, which can influence the compound's interactions with biological targets. The 5-oxo functionality further adds to the compound's reactivity and potential for forming stable complexes with metal ions or other biomolecules. This combination of structural features makes Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate a versatile building block in organic synthesis and a promising candidate for the development of novel therapeutic agents.

Recent studies have explored the potential applications of Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate in various fields. In pharmaceutical research, this compound has been investigated as a potential inhibitor of specific enzymes involved in disease pathways. For example, researchers have found that derivatives of Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. These findings suggest that Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate could serve as a lead compound for the development of new anticancer drugs.

In materials science, Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate has been studied for its potential use in the synthesis of advanced materials with unique properties. The presence of the trifluoromethyl group can enhance the thermal stability and mechanical strength of polymers and other materials. Additionally, the cyclohexane ring can provide additional structural integrity, making these materials suitable for applications in electronics, coatings, and other high-performance industries.

From a synthetic chemistry perspective, Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate offers several advantages as a starting material or intermediate. Its robust chemical structure allows for a wide range of functional group transformations and derivatizations, making it a valuable reagent in organic synthesis. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity, facilitating its use in both academic and industrial settings.

In conclusion, Methyl 5-oxo-2-(trifluoromethyl)cyclohexane-1-carboxylate (CAS No. 2138054-76-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for drug discovery, materials science, and organic synthesis. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemistry and related fields.